Cas no 67404-89-1 (Benzamide,N-(1-cyclohexylethyl)-)

• Product Name: Benzamide,N-(1-cyclohexylethyl)-
• CAS No: 67404-89-1
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 520054
• PubChem ID: 283091
• Update Time: 2025-04-19

Benzamide,N-(1-cyclohexylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(1-cyclohexylethyl)-
• (+-)-1-Anthraniloyl-3-(3,4,5-trimethoxy-benzoylamino)-piperidin
• (+-)-1-Benzamino-1-cyclohexyl-aethan
• (+-)-1-benzamino-1-cyclohexyl-ethane
• 1-(o-Aminobenzoyl)-3-(3,4,5-trimethoxybenzamido)piperidine
• AC1L4JDD
• AC1Q5FKE
• AR-1K3427
• Benzamide, N-(1-anthraniloyl-3-piperidyl)-3,4,5-trimethoxy-
• BRN 0503551
• LS-25676
• N-(1-Anthraniloyl-3-piperidyl)-3,4,5-trimethoxybenzamide
• N-[1-(2-amino-benzoyl)-piperidin-3-yl]-3,4,5-trimethoxy-benzamide
• NSC-137385
• AKOS013916381
• 67404-89-1
• n-(1-cyclohexylethyl)benzamide
• DTXSID701305793
• NSC137385

• Inchi： 1S/C15H21NO/c1-12(13-8-4-2-5-9-13)16-15(17)14-10-6-3-7-11-14/h3,6-7,10-13H,2,4-5,8-9H2,1H3,(H,16,17)
• InChI Key： KFKGJQJVRQAJMR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C)C1CCCCC1

Computed Properties

• Exact Mass: 231.16243
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.77610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides